Cas no 1250898-16-8 (6-chloro-n,2-dimethyl-n-(oxan-4-yl)pyrimidin-4-amine)

• Product Name: 6-chloro-n,2-dimethyl-n-(oxan-4-yl)pyrimidin-4-amine
• CAS No: 1250898-16-8
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 5558686
• Update Time: 2025-05-24

6-chloro-n,2-dimethyl-n-(oxan-4-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-n,2-dimethyl-n-(oxan-4-yl)pyrimidin-4-amine

• Inchi： 1S/C11H16ClN3O/c1-8-13-10(12)7-11(14-8)15(2)9-3-5-16-6-4-9/h7,9H,3-6H2,1-2H3
• InChI Key： YLSGPOAGFFOKQL-UHFFFAOYSA-N
• SMILES： C1(C)=NC(Cl)=CC(N(C)C2CCOCC2)=N1

Additional information on 6-chloro-n,2-dimethyl-n-(oxan-4-yl)pyrimidin-4-amine

Introduction to 6-Chloro-N,2-Dimethyl-N-(Oxan-4-yl)Pyrimidin-4-amine (CAS No. 1250898-16-8)

6-Chloro-N,2-dimethyl-N-(oxan-4-yl)pyrimidin-4-amine, with the CAS number 1250898-16-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The chemical structure of 6-chloro-N,2-dimethyl-N-(oxan-4-yl)pyrimidin-4-amine features a pyrimidine core substituted with a chloro group, two methyl groups, and a piperidine ring, making it a promising candidate for various drug discovery efforts.

The synthesis of 6-chloro-N,2-dimethyl-N-(oxan-4-yl)pyrimidin-4-amine typically involves multistep reactions, including the formation of the pyrimidine core and subsequent functional group modifications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in preclinical and clinical settings. The use of modern techniques such as microwave-assisted synthesis and catalytic processes has significantly improved the yield and purity of the final product.

In terms of its biological activity, 6-chloro-N,2-dimethyl-N-(oxan-4-yl)pyrimidin-4-amine has been studied for its potential as an antiviral agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory effects against several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the disruption of viral replication processes, making it a valuable lead compound for further development.

Beyond its antiviral properties, 6-chloro-N,2-dimethyl-N-(oxan-4-yl)pyrimidin-4-amine has also been investigated for its anticancer potential. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, particularly those derived from breast and lung cancers. The selective cytotoxicity observed in these studies suggests that 6-chloro-N,2-dimethyl-N-(oxan-4-yl)pyrimidin-4-amine may have a role in targeted cancer therapy. Ongoing research is focused on elucidating the molecular targets and signaling pathways involved in its anticancer effects.

The pharmacokinetic properties of 6-chloro-N,2-dimethyl-N-(oxan-4-yl)pyrimidin-4-amine have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, its low toxicity profile in animal models supports its potential for human use. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In the context of drug discovery and development, 6-chloro-N,2-dimethyl-N-(oxan-4-yl)pyrimidin-4-amine represents an exciting opportunity for researchers and pharmaceutical companies. Its unique chemical structure and multifaceted biological activities make it a versatile candidate for various therapeutic applications. Collaborative efforts between academia and industry are essential to advance this compound through the drug development pipeline and bring it closer to clinical use.

To summarize, 6-chloro-N,2-dimethyl-N-(oxan-4-yl)pyrimidin-4-amine (CAS No. 1250898-16-8) is a promising compound with significant potential in antiviral and anticancer therapy. Its robust synthetic methods, favorable pharmacokinetic properties, and low toxicity profile position it as a valuable asset in the ongoing quest for new therapeutic agents. Continued research and development will undoubtedly uncover more about its full therapeutic potential.